BENGHE Methodological & Application

Check Availability & Pricing

The Phased-Out Solvent: A Retrospective on
HCFC-225da for Precision Cleaning

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1,2-Dichloro-1,1,3,3,3-
Compound Name:
pentafluoropropane

Cat. No.: B1293494

ATTENTION: The production and import of HCFC-225da (also known by its trade name AK-
225), a once common solvent for cleaning precision optics and electronics, have been phased
out in the United States since January 1, 2015. This action was taken under the Montreal
Protocol and the U.S. Clean Air Act due to its classification as a Class |l ozone-depleting
substance.[1][2][3][4] While existing stockpiles may still be in use, this document serves as a
historical reference and a guide to understanding its past applications and to highlight modern,
environmentally compliant alternatives. Researchers, scientists, and professionals are strongly
advised to select from the currently available and approved cleaning agents.

Historical Context and Properties of HCFC-225da

HCFC-225da, a mixture of two isomers (HCFC-225ca and HCFC-225cb), was favored for its
strong cleaning efficacy, non-flammability, rapid evaporation, and good material compatibility.[1]
[4] It was particularly effective in vapor degreasing processes for removing a wide range of
contaminants from delicate surfaces.[2]

Physicochemical Properties of HCFC-225da (AK-225)
and Modern Alternatives

The following table summarizes the key properties of HCFC-225da and compares them with
several modern, environmentally friendly alternatives. This data is crucial for understanding the
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performance characteristics that made HCFC-225da a preferred choice and for selecting a
suitable replacement.

HCFC-225da MicroCare
Property Vertrel™ SDG HFE-7100
(AK-225) HDS
Chemical Dichloropentaflu HFC/t-DCE
N HFC/HFO Blend Hydrofluoroether
Composition oropropane Blend
Boiling Point (°C) 54 - 56[5][6] 37[7][8] 47 61[9]
Density (g/cm?3 1.55 - 1.56[10]
1.32[7][8] 1.27 152
@ 25°C) [11]
Surface Tension 16.2 - 16.9[10]
19[7][8] 211 13.6
(dynes/cm) [11]
Vapor Pressure
265 - 284[10][11]  497[7][8] 316 202
(mmHg @ 25°C)
Kauri-Butanol )
~30[10] 48 (est)[7][8] 95[12][13] Not Available
(Kb) Value
Ozone Depletion
_ 0.025 - 0.033[1] o[7][8] 0[13] 0[14][15]
Potential (ODP)
Global Warming
_ ~530[10] Low[7][8] Low[13] 297[9]
Potential (GWP)
Flash Point None[5][6] None[7][8] None[12][13] None[14]

Historical Experimental Protocols

The following protocols describe the application of HCFC-225da in cleaning precision optics

and electronics. These are provided for informational and historical purposes only.

Protocol 1: Vapor Degreasing of Precision Optics

(Historical)

Objective: To remove fingerprints, oils, and other organic residues from optical components

such as lenses and mirrors using HCFC-225da in a vapor degreaser.
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Materials:

Vapor degreaser

HCFC-225da (AK-225) solvent

Fixtures for holding optical components

Personal Protective Equipment (PPE): safety glasses, gloves

Methodology:

Preparation: Ensure the vapor degreaser is clean and charged with fresh or distilled HCFC-
225da. Turn on the sump heater to bring the solvent to a boil and establish a stable vapor
zone. The cooling coils should be operational to condense the solvent vapors.

Loading: Securely place the optical components in a suitable fixture to avoid scratching and
ensure all surfaces are exposed.

Vapor Cleaning: Slowly lower the fixture with the optics into the vapor zone above the boiling
sump. The hot solvent vapor will condense on the cooler surface of the optics, dissolving
contaminants. This cleaning action continues until the temperature of the optics equilibrates
with the vapor temperature.

Rinse (Optional): For heavily soiled components, an immersion rinse in the clean solvent
sump can be performed after the initial vapor cleaning.

Final Vapor Rinse and Drying: Raise the fixture back into the vapor zone for a final rinse with
pure, condensed solvent.

Removal: Slowly lift the fixture out of the vapor zone and allow the optics to dry completely
before removal from the degreaser. The components should be visually inspected for
cleanliness.

Protocol 2: Manual Cleaning of Electronic Assemblies
(Historical)
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Objective: To remove flux residues and other contaminants from printed circuit boards (PCBs)

and other electronic components using HCFC-225da.

Materials:

HCFC-225da (AK-225) solvent
Beakers or trays for immersion
Soft-bristle brushes

Lint-free wipes

Fume hood or well-ventilated area

Personal Protective Equipment (PPE): safety glasses, gloves

Methodology:

Preparation: Work in a well-ventilated area, preferably under a fume hood. Pour a sufficient
amount of HCFC-225da into a clean beaker or tray.

Immersion and Brushing: Immerse the electronic assembly into the solvent. Use a soft-bristle
brush to gently scrub areas with flux residue or other contaminants.

Rinsing: Rinse the assembly with fresh, clean HCFC-225da to remove loosened
contaminants and residual solvent.

Drying: Allow the assembly to air dry completely in the ventilated area. Alternatively, use a
lint-free wipe to gently blot excess solvent.

Inspection: Visually inspect the assembly under magnification to ensure all residues have
been removed.

Material Compatibility

HCFC-225da exhibited good compatibility with a wide range of materials commonly found in

precision optics and electronics, including most metals, glass, and many plastics and
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elastomers. However, compatibility testing was always recommended for specific applications,
especially with sensitive polymers.

Modern Alternatives and Selection

Given the phase-out of HCFC-225da, a variety of effective and environmentally friendly
alternatives are now available. These include hydrofluoroethers (HFES), hydrofluorocarbons
(HFCs), and proprietary solvent blends. When selecting a replacement, it is essential to
consider the following factors:

o Cleaning Performance: The solvent's ability to remove the specific contaminants of concern.
» Material Compatibility: Ensuring the solvent will not damage the components being cleaned.
e Environmental Profile: Low or zero ODP and low GWP are critical.

o Safety: Non-flammability and low toxicity are important for worker safety.

e Process Integration: The ability to be used in existing equipment, such as vapor degreasers,
with minimal modification.

Visualizing the Workflow

The following diagrams illustrate the historical cleaning workflow using a vapor degreaser and
a logical process for selecting a modern, compliant cleaning solvent.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Loading

Load Parts into Basket

4 Vapor Degreasing Cycle (Historical) A
Lower into Vapor Zone for Initial Cleaning
Optional: Immerse in Clean Solvent Sump
Raise to Vapor Zone for Final Rinse
4

Slowly Raise to Dry

Unload Clean, Dry Parts

Click to download full resolution via product page

Historical Vapor Degreasing Workflow
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Modern Solvent Selection Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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